1-(3-chlorophenyl)-5-(4-methoxyphenyl)-2-(methylthio)-1H-imidazole

• IUPAC Name: 1-(3-chlorophenyl)-5-(4-methoxyphenyl)-2-methylsulfanylimidazole
• InChI: InChI=1S/C17H15ClN2OS/c1-21-15-8-6-12(7-9-15)16-11-19-17(22-2)20(16)14-5-3-4-13(18)10-14/h3-11H,1-2H3
• InChI Key: PYPANWQEXNKSHI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CN=C(N2C3=CC(=CC=C3)Cl)SC
• Molecular Formula: C17H15ClN2OS
• Molecular Weight: 330.8 g/mol

Description

1-(3-chlorophenyl)-5-(4-methoxyphenyl)-2-(methylthio)-1H-imidazole, also known as TAK-659, is a small molecule inhibitor that has shown potential in the treatment of various types of cancer.

Scientific Research Applications

Crystal Structure and Antifungal Activity

• Studies on imidazole derivatives, including those similar to 1-(3-chlorophenyl)-5-(4-methoxyphenyl)-2-(methylthio)-1H-imidazole, reveal that substituent groups influence the acid-base properties of the imidazole nucleus, affecting intermolecular interactions and antifungal activity. (Macías et al., 2018)

Structural and Spectroscopic Analysis

• Detailed structural and spectroscopic studies on benzimidazole derivatives have been conducted, which are structurally related to the compound . These studies involve X-ray diffraction, HRMS, UV–Vis, FT-IR, and NMR spectroscopy. (Saral et al., 2017)

Host for Anions

• Imidazole derivatives have been investigated for their ability to act as hosts for anions in the context of crystal packing. (Nath & Baruah, 2012)

Chemotherapy Against Tropical Diseases

• Research has explored the application of imidazole-based compounds in developing metal-based chemotherapy for tropical diseases. (Navarro et al., 2000)

Corrosion Inhibition

• Imidazole derivatives have been studied for their effectiveness as corrosion inhibitors, particularly in contexts like mild steel corrosion in acidic environments. (Ouakki et al., 2018)

Crystallographic Studies

• Crystallographic studies of similar imidazole derivatives provide insights into the molecular structure and interactions, which can be relevant for various applications, including pharmaceuticals. (Skrzypiec et al., 2012)

Sweet Corrosive Environment Studies

• The performance of imidazole derivatives as corrosion inhibitors in CO2 saturated brine solutions, relevant in industrial applications, has been investigated. (Singh et al., 2017)

Quaternary Salts of 2H-Imidazoles

• Research on 2H-imidazoles, a class to which the compound belongs, has led to the development of novel 1H+,2H-imidazolium salts with unique properties. (Katritzky et al., 1983)

Molecular Docking Studies

• Molecular docking studies have been conducted on tetrazole derivatives, closely related to imidazole compounds, to understand their interactions and potential pharmaceutical applications. (Al-Hourani et al., 2015)

Synthesis and Photochromism

• The synthesis and photochromism of imidazole derivatives have been studied, showcasing their potential in material science applications. (Bai et al., 2010)